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Abstract
N-Cbz-3-methylpiperidine-3-carboxylic acid, a substituted piperidine derivative, holds

significance as a potential building block in medicinal chemistry and drug discovery. Its rigid,

non-planar structure, combined with the presence of a protected amine and a carboxylic acid

functional group, makes it an attractive scaffold for the synthesis of novel chemical entities with

potential therapeutic applications. This technical guide provides a summary of the available

physical and chemical properties of N-Cbz-3-methylpiperidine-3-carboxylic acid. However, a

comprehensive review of publicly accessible scientific literature and patent databases reveals a

notable scarcity of detailed experimental data for this specific compound. While basic identifiers

and some predicted properties are available, in-depth experimental protocols, extensive

spectral characterization, and biological activity data are not widely reported.

Chemical Identity and Physical Properties
N-Cbz-3-methylpiperidine-3-carboxylic acid is a white to off-white solid at room temperature.

The Cbz (carboxybenzyl) group serves as a protecting group for the piperidine nitrogen,
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preventing its participation in undesired side reactions during synthetic transformations. The

presence of a methyl group and a carboxylic acid at the 3-position of the piperidine ring

introduces a chiral center, meaning the compound can exist as a racemic mixture or as

individual enantiomers.

Table 1: Physical and Chemical Properties of N-Cbz-3-methylpiperidine-3-carboxylic acid

Property Value Source

CAS Number 174543-78-3

Molecular Formula C₁₅H₁₉NO₄

Molecular Weight 277.32 g/mol

Predicted Density 1.25±0.1 g/cm³ (at 20°C)

Predicted Refractive Index 1.559

Purity
>98% (as specified by

commercial suppliers)

Moisture Content
<0.5% (as specified by

commercial suppliers)

Note: The density and refractive index are predicted values and have not been experimentally

verified in the reviewed literature.

Chemical Synthesis and Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of N-Cbz-3-methylpiperidine-3-

carboxylic acid is not readily available in peer-reviewed journals or patent literature. The

synthesis would likely involve the N-protection of a 3-methylpiperidine-3-carboxylic acid

precursor with a Cbz-donating reagent, such as benzyl chloroformate, under basic conditions.

The starting material, 3-methylpiperidine-3-carboxylic acid, could potentially be synthesized

through various established methods for the alkylation of piperidine derivatives.

Due to the absence of a specific published protocol, a generalized workflow for a potential

synthetic route is presented below. This is a hypothetical pathway and would require
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experimental optimization.
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Hypothetical Synthetic Workflow
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Biological Activity Investigation Workflow

N-Cbz-3-methylpiperidine-3-
carboxylic acid Derivative
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b576059?utm_src=pdf-body-img
https://www.benchchem.com/product/b576059#physical-and-chemical-properties-of-n-cbz-3-methylpiperidine-3-carboxylic-acid
https://www.benchchem.com/product/b576059#physical-and-chemical-properties-of-n-cbz-3-methylpiperidine-3-carboxylic-acid
https://www.benchchem.com/product/b576059#physical-and-chemical-properties-of-n-cbz-3-methylpiperidine-3-carboxylic-acid
https://www.benchchem.com/product/b576059#physical-and-chemical-properties-of-n-cbz-3-methylpiperidine-3-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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